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Compound of Interest

Compound Name: BISMUTH MOLYBDENUM OXIDE
CAS No.: 12048-83-8
Cat. No.: B1170189
Get Quote
. J

This document provides comprehensive guidance on the safe handling and proper disposal of
Bismuth Molybdenum Oxide (BizMoOs, Bi2M03012), intended for laboratory personnel,
including researchers, scientists, and drug development professionals. Adherence to these
procedures is critical to ensure personal safety and environmental protection.

Hazard Identification and Safety Precautions

Bismuth Molybdenum Oxide is a chemical compound that requires careful handling. While
comprehensive toxicological data is not always available, it is prudent to treat this compound
with caution.

1.1 Health Hazards:
e May cause irritation to the eyes, skin, and respiratory tract.[1]
 Ingestion may lead to irritation of the digestive tract.[1]

* Some related compounds, like Molybdenum Oxide, are suspected of causing cancer.[2]
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1.2 Personal Protective Equipment (PPE): Before handling Bismuth Molybdenum Oxide for
any purpose, including disposal preparation, the following PPE is mandatory:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3][4]

o Skin Protection: Wear chemical-impermeable gloves (inspect before use) and impervious
clothing to prevent skin contact.[3][4]

» Respiratory Protection: In case of dust formation or inadequate ventilation, use a full-face
respirator with an appropriate filter.[3]

1.3 Quantitative Hazard and Property Data:

The following table summarizes key quantitative data for Bismuth Molybdenum Oxide.

Parameter Value Source
Formula Bi2M03012 / Biz2M0Oe --INVALID-LINK--
CAS Number 13595-85-2 / 13565-96-3 --INVALID-LINK--
Molecular Weight 897.77 g/mol / 609.9 g/mol --INVALID-LINK--
Melting Point > 300 °C --INVALID-LINK--
) Health: 2, Flammability: O,
HMIS Rating o --INVALID-LINK--
Reactivity: 0
] Health: 2, Fire: 0, Reactivity
NFPA Rating --INVALID-LINK--
Hazard: 0

Step-by-Step Disposal Protocol

Disposal of Bismuth Molybdenum Oxide must be conducted in accordance with local,
regional, and national regulations. Do not discharge to sewer systems or contaminate water,
foodstuffs, or feed.[3]

Step 1: Waste Collection and Segregation
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e Collect waste Bismuth Molybdenum Oxide, including contaminated materials (e.g., paper
towels, gloves), in a dedicated, properly labeled, and closed container.[3][5]

¢ Ensure the container is suitable for chemical waste.

« Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step 2: Container Labeling

o Clearly label the waste container with "Hazardous Waste," the chemical name "Bismuth
Molybdenum Oxide," and any associated hazard symbols.

¢ |Include the date of waste accumulation.
Step 3: Storage Pending Disposal

o Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area.

o Keep it away from incompatible materials.
Step 4: Arrange for Professional Disposal

e The primary disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3]

o Contact your institution's EHS office or a licensed waste disposal company to arrange for
pickup and disposal.[4]

o Provide them with the Safety Data Sheet (SDS) for Bismuth Molybdenum Oxide.
Step 5: Disposal of Contaminated Packaging
o Empty containers should be triple-rinsed (or equivalent).[3]

¢ The rinsate should be collected and treated as hazardous waste.
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 After rinsing, the packaging can be punctured to render it unusable and disposed of in a
sanitary landfill, or offered for recycling if permissible.[3]

o Combustible packaging materials may be incinerated in a controlled manner.[3]

Emergency Procedures for Spills and Accidental
Release

In the event of a spill, immediate and appropriate action is required to prevent contamination
and exposure.

3.1 Personal Precautions:

Evacuate personnel to a safe area, upwind of the spill if possible.[3][5]

Ensure adequate ventilation.

Avoid dust formation and do not breathe dust or vapors.[3][5]

Wear the full PPE as described in section 1.2.

3.2 Containment and Cleaning Up:

Prevent further leakage or spillage if it is safe to do so.[3]

Do not let the chemical enter drains.[3][4]

For solid spills, carefully sweep or shovel the material into a suitable, closed container for
disposal.[4]

Avoid using methods that generate dust.

Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[3][5]

Ecotoxicological Information
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There is limited data available on the environmental impact of Bismuth Molybdenum Oxide.

This lack of information necessitates that the material be handled in a way that prevents any

environmental release.

Toxicity Test

Result

Toxicity to fish

No data available

Toxicity to daphnia and other aquatic

invertebrates

No data available

Toxicity to algae

No data available

Toxicity to microorganisms

No data available

Persistence and degradability

No data available

Bioaccumulative potential

No data available

Mobility in soil

No data available

Source: ECHEMI Safety Data Sheet for Bismuth Molybdenum Oxide (BizMo0Os)[3]

Visualized Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Bismuth

Molybdenum Oxide waste.
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Waste Preparation Packaging Disposal
Waste Generation Step 5: Triple-rinse empty
(Bismuth Molybdenum Oxide) container.
Step 1: Collect waste in a Collect rinsate as

Puncture container to prevent reuse.

dedicated, sealed container. hazardous waste.
¢ | $

Step 2: Label container with Dispose in sanitary landfill

'Hazardous Waste' & chemical name. or recycle if permitted.

:

Step 3: Store in a designated,
well-ventilated area.

Disposgl Path

Step 4: Contact EHS or
licensed disposal company.

:

Provide Safety Data Sheet (SDS)
to disposal company.

;

Schedule waste pickup.

:

Final Disposal:
Licensed chemical destruction

plant or controlled incineration.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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